Cas no 799255-64-4 (Benzene,1,3-dimethyl-2-(methylsulfonyl)-5-nitro-)

• Product Name: Benzene,1,3-dimethyl-2-(methylsulfonyl)-5-nitro-
• CAS No: 799255-64-4
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 556780
• Update Time: 2024-01-30

Benzene,1,3-dimethyl-2-(methylsulfonyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dimethyl-2-(methylsulfonyl)-5-nitro-
• 1,3-Dimethyl-2-(methylsulfonyl)-5-nitrobenzene
• Sulfone, methyl 4-nitro-2,6-xylyl (5CI)
• (2,6-DIMETHYL-4-METHOXYPHENYL)BORONIC ACID
• (2,6-Dimethyl-4-nitro-phenyl)-methyl-sulfon
• 2,6-dimethyl 4-methoxy boronic acid
• 2,6-dimethyl-4-methoxybenzene boronic acid
• 2,6-Dimethyl-4-Methoxyphenylboronic Acid
• 4-Borono-3,5-dimethylanisole
• 4-Methoxy-2,6-dimethylphenylboronic acid
• manisylboronic a
• SBB071087

• Inchi： 1S/C9H11NO4S/c1-6-4-8(10(11)12)5-7(2)9(6)15(3,13)14/h4-5H,1-3H3
• InChI Key： AHAGHRPVBDYXSO-UHFFFAOYSA-N
• SMILES： S(C)(C1=C(C)C=C([N+]([O-])=O)C=C1C)(=O)=O

Computed Properties

• Exact Mass: 229.041
• Monoisotopic Mass: 229.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3A^2